Cas no 97925-43-4 (4-bromo-1,2-oxazole)

4-bromo-1,2-oxazole structure
4-bromo-1,2-oxazole structure
Product Name:4-bromo-1,2-oxazole
CAS No:97925-43-4
MF:C3H2BrNO
MW:147.958079814911
MDL:MFCD02179569
CID:803063
PubChem ID:3862248
Update Time:2024-10-25

4-bromo-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromoisoxazole
    • 4-BORMOISOXAZOLE
    • 4-bromo-1,2-oxazole
    • 4-Bromoisoxazole (ACI)
    • 4-Bromo-isoxazole
    • MDL: MFCD02179569
    • Inchi: 1S/C3H2BrNO/c4-3-1-5-6-2-3/h1-2H
    • InChI Key: IRDVIGFQMLUJAM-UHFFFAOYSA-N
    • SMILES: BrC1=CON=C1

Computed Properties

  • Exact Mass: 146.93200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 50.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1

Experimental Properties

  • Melting Point: 38-43 °C
  • Boiling Point: 182.7°C at 760 mmHg
  • Flash Point: Fahrenheit: 140 ° f
    Celsius: 60 ° c
  • PSA: 26.03000
  • LogP: 1.43710

4-bromo-1,2-oxazole Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

4-bromo-1,2-oxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-1,2-oxazole Pricemore >>

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4-bromo-1,2-oxazole Production Method

Production Method 1

Reaction Conditions
Reference
Radical halogenation of isoxazoles
Kochetkov, N. K.; Sokolov, S. D.; Vagurtova, N. M., Zhurnal Obshchei Khimii, 1962, 32, 325-6

Production Method 2

Reaction Conditions
1.1 Reagents: Iron ,  Bromine
Reference
Isoxazole series. VIII. Electrophilic substitution in isoxazole
Kochetkov, N. K.; Khomutova, E. D., Zhurnal Obshchei Khimii, 1959, 29, 535-9

Production Method 3

Reaction Conditions
Reference
Product class 9: isoxazoles
Wakefield, B. J., Science of Synthesis, 2002, 11, 229-288

4-bromo-1,2-oxazole Raw materials

4-bromo-1,2-oxazole Preparation Products

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